3-Bromo-4-chloro-5-nitrobenzonitrile

• Molecular Formula: C7H2BrClN2O2
• Molecular Weight: 261.46 g/mol
• IUPAC Name: 3-bromo-4-chloro-5-nitrobenzonitrile
• InChI: InChI=1S/C7H2BrClN2O2/c8-5-1-4(3-10)2-6(7(5)9)11(12)13/h1-2H
• InChI Key: DUUZTHQVCWSIRX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])Cl)Br)C#N

Description

3-Bromo-4-chloro-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C7H2BrClN2O2 and its molecular weight is 261.46 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(I1C): DMF (2 mL) was cooled to −20° C. and treated gradually in dropwise manner with oxalyl chloride (0.216 mL, 2.469 mmol). After 10 min, a solution of 3-bromo-4-hydroxy-5-nitrobenzonitrile (200 mg, 0.823 mmol) in DMF (2 mL) was added slowly via syringe while maintaining internal temperature below −10° C. After addition, the mixture was allowed to warm to room temperature and then heated at 100° C. for 1.5 h. The reaction mixture was cooled and poured into ice-water; the solid was collected by filtration, rinsed with water and dried to give 172 mg of 3-bromo-4-chloro-5-nitrobenzonitrile as tan solid. 1H NMR (400 MHz, CHLOROFORM-d) ppm 8.13 (1H, d, J=1.76 Hz), 8.02 (1H, d, J=1.98 Hz)